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Compound of Interest

Compound Name: L-6424

Cat. No.: B1673795 Get Quote

For researchers, scientists, and drug development professionals handling L-6424, with the

chemical name (2-BUTYLBENZOFURAN-3-YL)(4-HYDROXY-3-IODOPHENYL)METHANONE

and CAS number 147030-50-0, ensuring its proper disposal is a critical component of

laboratory safety and environmental responsibility.[1][2][3] This guide provides essential

information on the safe handling and disposal of this compound.

Summary of Chemical Data
Below is a table summarizing the key quantitative data for L-6424.

Property Value

Molecular Formula C19H17IO3

Molecular Weight 420.24 g/mol [4]

CAS Number 147030-50-0[4]

Hazard Identification and Safety Precautions
L-6424 is classified as an irritant and is harmful if swallowed.[5] Appropriate personal protective

equipment (PPE), including gloves, and safety goggles, should be worn at all times when

handling this compound to prevent skin and eye contact.[5] Work should be conducted in a

well-ventilated area to avoid inhalation of any dust or fumes.[5]
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While a specific, detailed Safety Data Sheet (SDS) for L-6424 providing explicit disposal

instructions is not readily available in the public domain, general principles for the disposal of

similar chemical waste should be followed. The disposal of a related compound, Amiodarone

EP Impurity D, suggests that incineration is a suitable method.[5]

1. Waste Collection:

Collect waste L-6424 and any contaminated materials (e.g., weighing paper, gloves, pipette

tips) in a designated, clearly labeled, and sealed hazardous waste container.

Do not mix with other waste streams unless compatibility is confirmed.

2. Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.

Ensure the storage area is secure and accessible only to authorized personnel.

3. Disposal:

The primary recommended method for the disposal of L-6424 is through a licensed

hazardous waste disposal company.[5]

The waste may be incinerated in a facility equipped with an afterburner and scrubber to

ensure complete combustion and to neutralize any harmful emissions.[5]

Do not discharge L-6424 into drains, water courses, or onto the ground.[5]

4. Documentation:

Maintain accurate records of the amount of L-6424 waste generated and its disposal date

and method.

Logical Workflow for L-6424 Disposal
The following diagram illustrates the decision-making process and steps for the proper disposal

of L-6424.
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Caption: Logical workflow for the proper disposal of L-6424.

Disclaimer: This information is based on available data for L-6424 and related compounds. It is

essential to consult your institution's specific safety guidelines and the official Safety Data

Sheet (SDS) for L-6424, when available, and to comply with all local, state, and federal

regulations regarding hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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